Cas no 2680843-60-9 (benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate)

• Product Name: benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate
• CAS No: 2680843-60-9
• MF: C₁₄H₁₀ClFN₂O₄
• MW: 324.691606044769
• CID: 5625864
• PubChem ID: 165921441
• Update Time: 2025-05-20

benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate
• 2680843-60-9
• EN300-28294531

• Inchi： 1S/C14H10ClFN2O4/c15-10-6-7-11(13(12(10)16)18(20)21)17-14(19)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,19)
• InChI Key： VBBCPBZRWMHKIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.0313127g/mol
• Monoisotopic Mass: 324.0313127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate

Benzyl N-(4-Chloro-3-Fluoro-2-Nitrophenyl)carbamate (CAS No. 2680843-60-9): An Overview of Its Structure, Properties, and Applications

Benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate (CAS No. 2680843-60-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a substituted nitrophenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate is composed of a benzyl group attached to a carbamate functional group, which in turn is linked to a 4-chloro-3-fluoro-2-nitrophenyl ring. The benzyl carbamate moiety is known for its ability to form stable complexes with metal ions, while the substituted nitrophenyl group contributes to the compound's reactivity and potential biological activity. The combination of these functionalities results in a molecule with high chemical stability and diverse reactivity profiles.

In terms of physical properties, benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate is typically a solid at room temperature with a well-defined melting point. Its solubility in various solvents can be influenced by the presence of the nitro and halogen substituents, which can enhance or reduce solubility depending on the solvent's polarity. This compound is also known to exhibit moderate stability under standard laboratory conditions, making it suitable for long-term storage and handling.

Recent research studies have focused on the potential applications of benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate in medicinal chemistry. One notable area of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. The compound's unique structure allows for the introduction of various functional groups through chemical modifications, enabling the development of compounds with tailored biological activities. For example, researchers have explored its use in the synthesis of anti-inflammatory agents and anticancer drugs.

Another significant application of benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate is in the field of drug delivery systems. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for developing targeted drug delivery systems. By conjugating this compound with specific targeting ligands, researchers can enhance the delivery and efficacy of therapeutic agents to specific tissues or cells. This approach has shown promise in improving the treatment outcomes for various diseases, including cancer and neurodegenerative disorders.

The biological activity of benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate has also been extensively studied. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, preliminary studies have shown that it can modulate the activity of specific receptors, suggesting potential applications in treating conditions characterized by chronic inflammation or immune dysregulation.

Despite its promising properties, it is important to note that further research is needed to fully understand the toxicological profile and safety profile of benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate. Preclinical studies are currently underway to evaluate its toxicity and potential side effects in animal models. These studies will provide valuable insights into the compound's safety and help guide its development for clinical applications.

In conclusion, benzyl N-(4-chloro-3-fluoro-2-nitrophenyl)carbamate (CAS No. 2680843-60-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse chemical properties make it an attractive candidate for developing novel therapeutic agents and drug delivery systems. As research in this area continues to advance, it is likely that new applications and insights will emerge, further expanding the utility of this intriguing compound.